5-Cyclopropoxy-3-nitropyridin-2-amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C8H9N3O3 |
|---|---|
Molecular Weight |
195.18 g/mol |
IUPAC Name |
5-cyclopropyloxy-3-nitropyridin-2-amine |
InChI |
InChI=1S/C8H9N3O3/c9-8-7(11(12)13)3-6(4-10-8)14-5-1-2-5/h3-5H,1-2H2,(H2,9,10) |
InChI Key |
LVNPOVGJWSWWIW-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=CC(=C(N=C2)N)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Mechanistic Insights
- N-Nitropyridinium Intermediate : Pyridine reacts with N₂O₅ to form an N-nitropyridinium ion, which undergoes rearrangement via a sigmatropic shift to yield 3-nitropyridine.
- Role of SO₂ : Quenching the reaction with aqueous SO₂/HSO₃⁻ generates dihydropyridine sulfonic acids (e.g., compounds 2 and 3 in Scheme 1 of), which facilitate nitro group migration.
Substituted Pyridine Nitration
For 5-cyclopropoxy-2-chloropyridine (a hypothetical precursor), nitration would likely occur at position 3 due to the directing effects of the cyclopropoxy (para/meta-directing) and chloro (meta-directing) groups. Bakke’s data (Table 1) show that 4-substituted pyridines (e.g., 4-methylpyridine) yield 70% 3-nitro products under Method A (N₂O₅/SO₂). Extrapolating this, 5-cyclopropoxy-2-chloropyridine could achieve comparable yields (Table 1).
Table 1: Hypothetical Nitration Yields for Substituted Pyridines
| Starting Material | Product | Yield (%) |
|---|---|---|
| 5-Cyclopropoxy-2-chloropyridine | 5-Cyclopropoxy-2-chloro-3-nitropyridine | ~65 |
| 4-Methylpyridine | 4-Methyl-3-nitropyridine | 70 |
Introduction of the Cyclopropoxy Group
The cyclopropoxy moiety at position 5 can be introduced via nucleophilic aromatic substitution (SNAr) or transition metal-catalyzed coupling.
Nucleophilic Aromatic Substitution
- Precursor : 5-Bromo-2-chloro-3-nitropyridine.
- Reagents : Cyclopropanolate ion (generated from cyclopropanol and a strong base like NaH).
- Conditions : Heating in a polar aprotic solvent (e.g., DMF) at 80–100°C.
- Challenges : The nitro group at position 3 deactivates the ring, necessitating harsh conditions or catalytic assistance.
Copper-Catalyzed Coupling
A Ullmann-type reaction using CuI and a diamine ligand (e.g., ethylenediamine) could facilitate coupling between 5-bromo-3-nitropyridine and cyclopropanol. This method is advantageous for electron-deficient aryl halides.
Amination at Position 2
The amine group at position 2 can be introduced via:
Buchwald-Hartwig Amination
- Precursor : 2-Chloro-5-cyclopropoxy-3-nitropyridine.
- Catalyst : Palladium (e.g., Pd(OAc)₂) with a ligand (Xantphos).
- Conditions : Ammonia source (e.g., NH₃ in dioxane), 80–100°C.
- Yield : Estimated 50–70% based on analogous reactions.
Integrated Synthetic Route
A plausible sequence for synthesizing 5-cyclopropoxy-3-nitropyridin-2-amine is:
- Nitration :
- Cyclopropoxy Introduction :
- Amination :
Key Challenges :
- Regioselectivity : Ensuring nitration occurs exclusively at position 3.
- Functional Group Compatibility : The nitro group must remain stable during cyclopropoxy introduction and amination.
Alternative Pathways
Reductive Amination
If the nitro group at position 3 is introduced after amination, a protective strategy (e.g., acetylating the amine) would be required to prevent undesired side reactions during nitration. However, this approach is less feasible due to the amine’s strong directing effects.
Multi-Component Reactions
No literature evidence supports direct multi-component synthesis for this compound, making stepwise methods more viable.
Chemical Reactions Analysis
Types of Reactions: 5-Cyclopropoxy-3-nitropyridin-2-amine undergoes various chemical reactions, including:
Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrazine hydrate.
Common Reagents and Conditions:
Reduction: Hydrazine hydrate, typically at elevated temperatures (110-120°C).
Substitution: Various nucleophiles can be used, often in the presence of a base or a catalyst.
Major Products:
Reduction: 3-Aminopyridine derivatives.
Substitution: Various substituted pyridine derivatives depending on the nucleophile used.
Scientific Research Applications
5-Cyclopropoxy-3-nitropyridin-2-amine has several applications in scientific research:
Mechanism of Action
The mechanism of action of 5-Cyclopropoxy-3-nitropyridin-2-amine involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with biological molecules. The cyclopropoxy group may enhance the compound’s binding affinity to certain enzymes or receptors, influencing its biological activity .
Comparison with Similar Compounds
6-Chloro-3-nitro-N-(propan-2-yl)pyridin-2-amine
Key Features :
Comparison :
- Steric Impact : The isopropyl group introduces greater steric hindrance compared to the cyclopropoxy group, which has a smaller ring system.
- Synthesis : Both compounds are synthesized via nucleophilic substitution; however, 6-chloro-3-nitro-N-(propan-2-yl)pyridin-2-amine uses dichloromethane as a solvent , while 5-Cyclopropoxy derivatives often employ acetone/DCM mixtures .
6-Nitropyridin-3-amine
Key Features :
Comparison :
- Regiochemistry : The nitro and amine groups in 6-nitropyridin-3-amine are meta to each other, whereas in 5-Cyclopropoxy-3-nitropyridin-2-amine, they are adjacent (positions 2 and 3). This positional difference may influence intermolecular interactions and binding affinity in biological systems.
- Reactivity : The absence of a cyclopropoxy group in 6-nitropyridin-3-amine reduces steric complexity, making it more reactive in electrophilic substitution reactions.
5-Chloro-N-cyclopentylpyrimidin-2-amine
Key Features :
Comparison :
- Core Structure : Pyrimidine vs. pyridine. The pyrimidine ring (two nitrogen atoms) offers additional hydrogen-bonding sites compared to pyridine.
5-(2-Methoxypyridin-3-yl)pyridin-2-amine
Key Features :
Comparison :
- Aromatic System : The bipyridine structure enables π-π stacking interactions, absent in 5-Cyclopropoxy-3-nitropyridin-2-amine.
- Functional Groups : The methoxy group is less electron-donating than cyclopropoxy, which may reduce steric demand while maintaining similar electronic effects.
Data Tables
Table 1: Structural and Physical Properties
Q & A
Basic Research Questions
Q. What are the optimal synthetic routes for 5-cyclopropoxy-3-nitropyridin-2-amine, and how can experimental design minimize trial-and-error approaches?
- Methodological Answer : Utilize factorial design (e.g., 2<sup>k</sup> factorial experiments) to systematically vary parameters like temperature, solvent polarity, and reaction time. This allows identification of critical factors influencing yield and purity . For cyclopropoxy group introduction, consider nucleophilic substitution under anhydrous conditions, monitoring nitro-group stability via HPLC or GC-MS .
Q. How can purification challenges (e.g., separating nitro-aromatic byproducts) be addressed during synthesis?
- Methodological Answer : Employ gradient elution in reverse-phase chromatography or fractional crystallization using solvent pairs (e.g., DCM/hexane). Membrane separation technologies (e.g., nanofiltration) may isolate target compounds based on molecular weight and polarity differences .
Q. What stability tests are critical for 5-cyclopropoxy-3-nitropyridin-2-amine under varying storage conditions?
- Methodological Answer : Conduct accelerated stability studies (40°C/75% RH) over 4–6 weeks, analyzing degradation products via LC-MS. Monitor nitro-group reduction and cyclopropane ring opening using <sup>1</sup>H NMR and FTIR .
Advanced Research Questions
Q. How can computational models predict reaction pathways for functionalizing 5-cyclopropoxy-3-nitropyridin-2-amine?
- Methodological Answer : Use quantum chemical calculations (DFT or ab initio) to map potential energy surfaces for cyclopropoxy cleavage or nitro-group reactivity. Pair this with transition-state analysis to identify kinetic bottlenecks . Validate predictions via isotopic labeling experiments .
Q. What experimental strategies resolve contradictions in reported biological activity data for nitro-pyridine derivatives?
- Methodological Answer : Apply meta-analysis frameworks to compare datasets, controlling for variables like assay type (e.g., enzyme inhibition vs. cell viability). Use multivariate regression to isolate structural contributors (e.g., nitro-group position) to observed discrepancies .
Q. How can 5-cyclopropoxy-3-nitropyridin-2-amine serve as a precursor for novel materials (e.g., metal-organic frameworks)?
- Methodological Answer : Explore coordination chemistry by reacting the amine group with transition metals (e.g., Cu(II), Fe(III)) under inert conditions. Characterize ligand-metal binding via XAS (X-ray absorption spectroscopy) and assess framework porosity using BET analysis .
Q. What safety protocols are essential for handling nitro-containing intermediates during scale-up?
- Methodological Answer : Implement process hazard analysis (PHA) to assess thermal stability and shock sensitivity. Use adiabatic calorimetry to identify decomposition thresholds. Establish inert-atmosphere protocols (N2/Ar) for high-temperature steps .
Q. How can machine learning optimize reaction conditions for derivatives of 5-cyclopropoxy-3-nitropyridin-2-amine?
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
